Cas no 2172396-85-7 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid
• CAS No: 2172396-85-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6283509
• PubChem ID: 165526290
• Update Time: 2025-05-22

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid
• 2172396-85-7
• EN300-1495953
• 3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-17(13-25(30)31)15-28-26(32)18-11-12-19(14-18)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QXQSOEVBFYSGFK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound, identified by the CAS number 2172396-85-7, has been studied for its potential applications in drug delivery systems, bioconjugation, and as a building block in organic synthesis.

The molecular structure of this compound features a cyclopentane ring substituted with an amino group that is further modified by a methoxycarbonyl group derived from 9H-fluorene. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly significant, as it is commonly used as a protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. The pentanoic acid moiety at the terminal end of the molecule adds to its versatility, enabling further functionalization and integration into larger molecular frameworks.

Recent studies have highlighted the potential of this compound in the development of bioconjugates for targeted drug delivery. The Fmoc group's photolabile properties make it an ideal candidate for light-triggered release mechanisms, which are highly desirable in precision medicine. Researchers have also explored its use in creating self-assembling structures, such as micelles and nanoparticles, which can encapsulate therapeutic agents and enhance their bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The key challenge lies in maintaining the integrity of the Fmoc group during intermediate steps while ensuring high yields and purity. Advances in catalytic methods and the use of environmentally friendly solvents have significantly improved the efficiency of its production, aligning with current trends toward sustainable chemistry practices.

The application of this compound extends beyond traditional chemical synthesis into areas such as biosensing and imaging. Its ability to fluoresce upon excitation has been leveraged to develop sensors for detecting specific analytes in complex biological matrices. Additionally, its role as a linker in antibody-drug conjugates (ADCs) has shown promise in enhancing the specificity and efficacy of anticancer therapies.

From a structural perspective, the compound's rigidity and flexibility are balanced to allow for both stability in storage and reactivity during chemical transformations. This balance is crucial for its performance in various applications, particularly in dynamic environments such as living cells or physiological fluids.

In conclusion, 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)pentanoic acid represents a versatile platform for advancing chemical innovation across multiple disciplines. Its unique combination of functional groups, coupled with recent advancements in synthetic methodologies and application development, positions it as a valuable tool in modern chemical research.